Cas no 66934-59-6 (Soladunalidine)

• Product Name: Soladunalidine
• CAS No: 66934-59-6
• MF: C₂₇H₄₆N₂O
• MW: 414.666947841644
• CID: 964955
• PubChem ID: 327232
• Update Time: 2025-04-19

Soladunalidine Chemical and Physical Properties

Names and Identifiers

• Soladunalidine
• (22S,25S)-5α-Spirosolane-3β-amine
• AC1L7026
• NSC301456
• SOLADUNALINIDINE (CRUDE)
• NSC-301456
• 66934-59-6
• DTXSID10316260

• Inchi： 1S/C27H46N2O/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,29H,5-15,28H2,1-4H3
• InChI Key： HOEJSFZVOUECLS-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)N

Computed Properties

• Exact Mass: 414.36100
• Monoisotopic Mass: 414.361014095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28000
• LogP: 6.36230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives